Cas no 628-63-7 (Pentyl Acetate)

Amyl acetate, also known as "amyl acetate" \ "banana water", is a kind of ester, which is the esterification product of acetic acid and 1-amyl alcohol. It is a colorless transparent liquid at room temperature, has fruit flavor, is flammable, slightly soluble in water, and is miscible with ethanol \ ether. Amyl acetate is used as a solvent \ diluent, manufacturing essence \ cosmetics \ artificial leather \ film \ gunpowder, etc. amyl acetate has no optical rotation.

Pentyl Acetate structure

Product Name:Pentyl Acetate

CAS No:628-63-7

Molecular Formula:C₇H₁₄O₂

Molecular Weight:130.18

MDL:MFCD00009500

CID:39252

PubChem ID:12348

Pentyl Acetate Properties

Names and Identifiers

- 1-PENTYL ACETATE
- ACETIC ACID N-AMYL ESTER
- ACETIC ACID PENTYL ESTER
- AMYL ACETATE
- AMYL ACETATE PRIMARY
- N-AMYL ACETATE
- N-PENTYL ACETATE
- PEAR OIL
- PENTANYL ACETATE
- PENTYL ACETATE
- 1-Acetoxypentane
- 1-Pentanol acetate
- Acetate d'amyle
- acetated’amyle
- acetated’amyle(french)
- acetated’amylenormal
- Acetic acid, amyl ester
- Acetic acid, n-pentyl ester
- N-AMYL ACETATE GR
- Amyl acetic ester
- Amyl acetic ether
- Amylazetat
- Amylester kyseliny octove
- Banana oil
- Birnenoel
- n-Pentyl ethanoate
- NSC 7923
- Octan amylu
- Pent-acetate
- Pent-acetate 28
- Pentyl ester of acetic acid
- Primary amyl acetate
- Aceticacid, amyl ester (4CI)
- Pentyl ester acetic acid
- Pentyl ethanoate
- ZED-N 50
- n-Amyl ethanoate
- Acetic Acid Amyl Ester
- n-Amylacetate
- n-Pentylacetate,99%
- n-Amyl acetate, 99+%
- Pentyl Acetate
- Acetic acid, pentyl ester
- EN300-19874
- WLN: 5OV1
- Amyl acetate, >=99%, FG
- 628-63-7
- Holiday Repellent Dust
- J-003589
- EINECS 211-047-3
- AMYL ACETATE [MART.]
- UN1104
- 1ST000793
- NSC-7923
- AI3-02729
- N-AMYL ACETATE [HSDB]
- Z104475894
- Amylester kyseliny octove [Czech]
- EPA Pesticide Chemical Code 000169
- Amyl acetate, n-
- LMFA07010176
- Dymon SWH Wasp & Hornet Spray
- Acetate d'amyle [French]
- CHEBI:87362
- Amyl acetates [UN1104] [Flammable liquid]
- NCGC00254285-01
- Octan amylu [Polish]
- CAS-628-63-7
- Acetic acid, N-amyl ester
- MFCD00009500
- Pentyl acetate, analytical standard
- 1-Pentanol, acetate
- Amyl acetate (commercial)
- n-Amyl acetate, normal
- InChI=1/C7H14O2/c1-3-4-5-6-9-7(2)8/h3-6H2,1-2H
- STL268857
- 92Q24NH7AS
- Pentyl acetate, 99%
- 828-63-7
- Prim-amyl acetate
- SCHEMBL10663
- DTXCID107263
- AKOS009031544
- n-Amyl acetate, normal (natural)
- Amylazetat [German]
- BRN 1744753
- Q416972
- NCGC00248005-01
- CHEMBL47769
- A834045
- A0021
- HSDB 5126
- pentylethanoate
- Amyl acetates
- NS00008926
- Caswell No. 049A
- NCGC00248005-02
- NSC7923
- AMYL ACETATE [II]
- DTXSID1027263
- Tox21_300360
- Tox21_201628
- 4-02-00-00152 (Beilstein Handbook Reference)
- UNII-92Q24NH7AS
- NCGC00259177-01
- Holiday Pet Repellent
- Pentyl acetate, puriss. p.a., >=98.5% (GC)
- +Expand
- MDL： MFCD00009500
- InChIKey： PGMYKACGEOXYJE-UHFFFAOYSA-N
- Inchi： 1S/C7H14O2/c1-3-4-5-6-9-7(2)8/h3-6H2,1-2H3
- SMILES： CCCCCOC(=O)C
- BRN： 1744753

Computed Properties

Exact Mass: 130.09942
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 5
Monoisotopic Mass: 130.099
Heavy Atom Count: 9
Complexity: 79
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 26.3A^2

Experimental Properties

LogP: 1.73970
PSA: 26.3
Refractive Index: n20/D 1.402(lit.)
Water Partition Coefficient: 10 g/L (20 ºC)
Boiling Point: 142-149 °C(lit.)
Melting Point: −100 °C (lit.)
Vapor Pressure: 4 mmHg ( 20 °C)
Flash Point: Fahrenheit: 102.2 ° f
Celsius: 39 ° c
Solubility: 10g/l
Color/Form: Colorless liquid with fruit flavor. [1]
Solubility: It is slightly soluble in water and miscible in most organic solvents such as ethanol and diethyl ether. [15]
Freezing Point: -70.8℃
Sensitiveness: Easily absorb moisture
Density: 0.876 g/mL at 25 °C(lit.)